Cas no 2548-87-0 (trans-2-Octenal)
trans-2-Octenal structure
Product Name:trans-2-Octenal
CAS No:2548-87-0
MF:C8H14O
MW:126.196162700653
MDL:MFCD00007011
CID:43148
PubChem ID:24901558
Update Time:2025-04-18
trans-2-Octenal Chemical and Physical Properties
Names and Identifiers
-
- (E)-2-Octenal
- (E)-oct-2-enal
- trans-2-Octenal
- 2-Octenal
- 2-trans-octenal
- octene-1-oxide
- octene-oxide
- T2 OCTENAL
- trans-oct-2-enal
- trans-octen-2-al
- trans-Oct-2-en-1-al
-
- MDL: MFCD00007011
- Inchi: 1S/C8H14O/c1-2-3-4-5-6-7-8-9/h6-8H,2-5H2,1H3/b7-6-
- InChI Key: LVBXEMGDVWVTGY-SREVYHEPSA-N
- SMILES: CCCCC/C=C\C=O
Computed Properties
- Exact Mass: 126.10400
- Monoisotopic Mass: 126.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 84.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: Colorless or grayish yellow liquid
- Density: 0.846 g/mL at 25 °C(lit.)
- Melting Point: 3.5°C (estimate)
- Boiling Point: 84-86 °C/19 mmHg(lit.)
- Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
- Refractive Index: n20/D 1.45(lit.)
- Water Partition Coefficient: Not miscible or difficult to mix in water. Soluble in alcohol and fixed oils.
- PSA: 17.07000
- LogP: 2.32180
- Solubility: Not determined
- Sensitiveness: Air Sensitive
- FEMA: 3215
trans-2-Octenal Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- RTECS:RH2145000
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S36/37/39
- TSCA:Yes
- Storage Condition:2-8°C
trans-2-Octenal Customs Data
- HS CODE:2912190090
- Customs Data:
China Customs Code:
2912190090Overview:
HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
trans-2-Octenal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 269956-5G |
trans-2-Octenal |
2548-87-0 | 94% | 5g |
¥273.86 | 2023-12-09 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 269956-25G |
trans-2-Octenal |
2548-87-0 | 94% | 25g |
¥319.48 | 2023-12-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E815165-100ml |
(E)-2-Octenal |
2548-87-0 | 95% | 100ml |
668.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W321508-SAMPLE-K |
trans-2-Octenal |
2548-87-0 | ≥95%, stabilized, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W321508-100G-K |
trans-2-Octenal |
2548-87-0 | ≥95%, stabilized, FG | 100G |
1103.29 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W321508-1KG-K |
trans-2-Octenal |
2548-87-0 | ≥95%, stabilized, FG | 1KG |
7221.23 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 52464-1ML |
trans-2-Octenal |
2548-87-0 | 1ml |
¥1203.5 | 2023-10-23 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | O0176-25ML |
trans-2-Octenal |
2548-87-0 | >96.0%(GC) | 25ml |
¥250.00 | 2024-04-16 | |
| TRC | O239733-5g |
trans-2-Octenal |
2548-87-0 | 5g |
$ 65.00 | 2022-06-03 | ||
| TRC | O239733-25g |
trans-2-Octenal |
2548-87-0 | 25g |
$ 119.00 | 2023-09-06 |
trans-2-Octenal Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:2548-87-0)trans-2-Octenal
Order Number:A817874
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):282.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:2548-87-0)trans-2-Octenal
Order Number:LE14383;LE2338354
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com
trans-2-Octenal Related Literature
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Jan Niklas Illmann,Iulia Patroescu-Klotz,Peter Wiesen Phys. Chem. Chem. Phys. 2021 23 3455
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2. Allylmetal-directed addition of 1O2: Scope, mechanism and synthetic utilityPatrick H. Dussault,Charles T. Eary,Richard J. Lee,Umesh R. Zope J. Chem. Soc. Perkin Trans. 1 1999 2189
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Jeroen S. Dickschat Nat. Prod. Rep. 2017 34 310
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Rodney A. Fernandes,Venkati Bethi RSC Adv. 2014 4 40561
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Louis C. Morrill,Daniel G. Stark,James E. Taylor,Siobhan R. Smith,James A. Squires,Agathe C. A. D'Hollander,Carmen Simal,Peter Shapland,Timothy J. C. O'Riordan,Andrew D. Smith Org. Biomol. Chem. 2014 12 9016